![molecular formula C17H21N3O4 B1227658 1,7,7-trimethyl-N'-(4-nitrophenyl)-2-oxo-4-bicyclo[2.2.1]heptanecarbohydrazide](/img/structure/B1227658.png)
1,7,7-trimethyl-N'-(4-nitrophenyl)-2-oxo-4-bicyclo[2.2.1]heptanecarbohydrazide
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Overview
Description
1,7,7-trimethyl-N'-(4-nitrophenyl)-2-oxo-4-bicyclo[2.2.1]heptanecarbohydrazide is a monoterpenoid.
Scientific Research Applications
Anticonvulsant, Hypoglycemic, and Anti-inflammatory Potential
A study reported the synthesis of derivatives from 1,7,7-trimethyl-bicyclo[2.2.1]heptane, showing significant anticonvulsant protection and hypoglycemic activity. Compounds derived from this structure exhibited considerable inhibition in rat paw weight, indicating anti-inflammatory potential without signs of ulcerogenicity (Aboul-Enein et al., 2006).
Cycloaddition Reactions
The reaction of 4-nitrophenylazide with certain enamines derived from 1,7,7-trimethyl-bicyclo[2.2.1]heptane resulted in the formation of cycloadducts with diverse structures. This study explores the potential of these reactions in producing novel compounds (Almirante et al., 1986).
Synthesis and Isomerizations
The synthesis and photoinitiated isomerizations of derivatives, including the 3-(4-nitrophenyl)-substituted compounds of 1,7,7-trimethyl-bicyclo[2.2.1]hepta, were investigated. This research provides insights into the chemical behavior and potential applications of these compounds in various reactions (Dubonosov et al., 2001).
Catalytic Enantioselective Additions
Studies have shown the potential of 1,7,7-trimethyl-bicyclo[2.2.1]heptane derivatives as ligands in the catalytic enantioselective addition of diethylzinc to benzaldehydes. This indicates their utility in asymmetric synthesis, which is crucial in pharmaceutical and chemical industries (Nevalainen & Nevalainen, 2001).
Capillary Electrophoresis in Study of Novel Amino Alcohols
Capillary electrophoresis was used to study camphor derivatives of 1,7,7-trimethyl-bicyclo[2.2.1]heptane, highlighting the method's effectiveness in analyzing novel organic synthesis products. This showcases the compound's role in facilitating the study of reaction mechanisms and product analysis (Wiedmer et al., 2000).
properties
Molecular Formula |
C17H21N3O4 |
---|---|
Molecular Weight |
331.4 g/mol |
IUPAC Name |
4,7,7-trimethyl-N'-(4-nitrophenyl)-3-oxobicyclo[2.2.1]heptane-1-carbohydrazide |
InChI |
InChI=1S/C17H21N3O4/c1-15(2)16(3)8-9-17(15,10-13(16)21)14(22)19-18-11-4-6-12(7-5-11)20(23)24/h4-7,18H,8-10H2,1-3H3,(H,19,22) |
InChI Key |
QIMGWNHCXOHOAH-UHFFFAOYSA-N |
Canonical SMILES |
CC1(C2(CCC1(CC2=O)C(=O)NNC3=CC=C(C=C3)[N+](=O)[O-])C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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